Cas no 1391218-28-2 (2-(2-fluoro-3-nitrophenyl)piperidine)

• Product Name: 2-(2-fluoro-3-nitrophenyl)piperidine
• CAS No: 1391218-28-2
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 6032099
• PubChem ID: 130042853
• Update Time: 2025-10-28

2-(2-fluoro-3-nitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-nitrophenyl)piperidine
• 1391218-28-2
• EN300-1848351

• Inchi： 1S/C11H13FN2O2/c12-11-8(9-5-1-2-7-13-9)4-3-6-10(11)14(15)16/h3-4,6,9,13H,1-2,5,7H2
• InChI Key： CLXGWCUPCGIFDH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1CCCCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(2-fluoro-3-nitrophenyl)piperidine

Comprehensive Overview of 2-(2-Fluoro-3-nitrophenyl)piperidine (CAS No. 1391218-28-2)

2-(2-Fluoro-3-nitrophenyl)piperidine (CAS No. 1391218-28-2) is a fluorinated nitrophenyl-substituted piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to a class of nitrogen-containing heterocycles, which are widely explored for their bioactivity and potential applications in drug discovery. The presence of both fluoro and nitro functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-(2-Fluoro-3-nitrophenyl)piperidine has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers frequently search for "fluoro-nitrophenyl piperidine derivatives" or "CAS 1391218-28-2 applications" to understand its role in medicinal chemistry. This compound is particularly relevant in the development of central nervous system (CNS) targeting agents, given the piperidine moiety's prevalence in neuroactive molecules.

The synthesis of 2-(2-Fluoro-3-nitrophenyl)piperidine typically involves multi-step organic reactions, including nucleophilic aromatic substitution (SNAr) and catalytic hydrogenation. Its nitrophenyl group serves as a versatile handle for further functionalization, enabling the creation of diverse analogs. Laboratories focusing on high-throughput screening often utilize this compound to explore structure-activity relationships (SAR) in lead optimization.

From an industrial perspective, 1391218-28-2 is of interest due to its potential as a building block for agrochemicals. The fluoro and nitro substituents contribute to pesticidal activity, aligning with the growing need for eco-friendly crop protection solutions. Queries such as "nitrophenyl piperidine pesticide applications" reflect this trend. However, rigorous environmental and toxicological assessments are essential before large-scale adoption.

In the context of AI-driven drug discovery, 2-(2-Fluoro-3-nitrophenyl)piperidine exemplifies how computational models predict novel bioactive scaffolds. Machine learning algorithms analyze its molecular descriptors to forecast ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles, accelerating preclinical research. This aligns with searches like "computational chemistry for fluorinated piperidines," highlighting the intersection of chemistry and artificial intelligence.

Analytical characterization of CAS 1391218-28-2 employs techniques such as NMR, HPLC, and mass spectrometry to ensure purity and structural integrity. The compound's stability under various conditions is critical for storage and handling protocols. Researchers frequently inquire about "spectroscopic data for 2-(2-Fluoro-3-nitrophenyl)piperidine" to validate synthetic batches.

Looking ahead, 2-(2-Fluoro-3-nitrophenyl)piperidine may play a pivotal role in addressing global health challenges, including antimicrobial resistance (AMR). Its structural motifs are being investigated for antibacterial and antifungal properties, responding to queries like "nitrophenyl derivatives for AMR." Collaborative efforts between academia and industry will further unlock its potential.

In summary, 1391218-28-2 represents a versatile and scientifically significant compound with broad applicability. Its integration into green chemistry initiatives and precision medicine pipelines underscores its relevance in modern research. As innovation continues, this molecule will remain a focal point for interdisciplinary studies.